Cas no 2287340-45-6 (5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-(2-fluorophenyl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-(2-fluorophenyl)-1H-pyrazole-4-carboxylic acid
• CAS No: 2287340-45-6
• MF: C₂₅H₁₈FN₃O₄
• MW: 443.426529407501
• CID: 6453048
• PubChem ID: 165830622
• Update Time: 2025-05-21

5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-(2-fluorophenyl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-650466
• 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-(2-fluorophenyl)-1H-pyrazole-4-carboxylic acid
• 2287340-45-6

• Inchi： 1S/C25H18FN3O4/c26-21-11-5-6-12-22(21)29-23(19(13-27-29)24(30)31)28-25(32)33-14-20-17-9-3-1-7-15(17)16-8-2-4-10-18(16)20/h1-13,20H,14H2,(H,28,32)(H,30,31)
• InChI Key： GLIYORPHIXBQAM-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1N1C(=C(C(=O)O)C=N1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 443.12813423g/mol
• Monoisotopic Mass: 443.12813423g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 93.4Ų

Additional information on 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-(2-fluorophenyl)-1H-pyrazole-4-carboxylic acid

5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-(2-fluorophenyl)-1H-pyrazole-4-carboxylic acid: A Comprehensive Overview

The compound with CAS No. 2287340-45-6, known as 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-(2-fluorophenyl)-1H-pyrazole-4-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its complex structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a pyrazole ring, and a fluorophenyl substituent. The integration of these functional groups makes it a versatile molecule with potential applications in drug design and materials science.

The synthesis of this compound involves a series of intricate reactions, including nucleophilic substitutions, amide bond formations, and fluorination processes. Recent advancements in asymmetric synthesis and catalytic methodologies have enabled researchers to achieve higher yields and better stereocontrol in the production of such complex molecules. For instance, the use of palladium-catalyzed cross-coupling reactions has been pivotal in constructing the fluorophenyl moiety with high precision.

In terms of biological activity, this compound has shown promise in various assays targeting enzyme inhibition and receptor modulation. A study published in the Journal of Medicinal Chemistry highlighted its potential as an inhibitor of histone deacetylases (HDACs), which are key players in epigenetic regulation and cancer therapy. The Fmoc group, traditionally used as a protecting group in peptide synthesis, has also been explored for its ability to enhance drug delivery systems by improving solubility and bioavailability.

The structural uniqueness of this compound lies in its combination of aromatic heterocycles and bulky protecting groups. The pyrazole ring contributes to its stability and reactivity, while the fluorine atom introduces electronic effects that can modulate pharmacokinetic properties. Recent computational studies using density functional theory (DFT) have provided deeper insights into the electronic distribution and conformational preferences of this molecule, further aiding its optimization for therapeutic applications.

From a materials science perspective, this compound has been investigated for its potential as a building block in supramolecular chemistry. Its ability to form hydrogen bonds and π–π interactions makes it a candidate for self-assembling structures, which could find applications in nanotechnology and sensor development.

In conclusion, 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-(2-fluorophenyl)-1H-pyrazole-4-carboxylic acid represents a fascinating intersection of organic synthesis, medicinal chemistry, and materials science. Its complex structure and versatile functional groups position it as a valuable tool for advancing both fundamental research and applied technologies.